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Compound of Interest

Compound Name: Epilactose

Cat. No.: B1140007

Essential Safety and Handling Guide for
Epilactose

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Epilactose. Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

Epilactose is classified with the following hazards:
e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Epilactose to minimize exposure
risk. The following table summarizes the recommended PPE for various laboratory operations
involving this compound.
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Operation

Minimum PPE Requirements

Recommended PPE for
Enhanced Safety

Receiving and Unpacking

« Nitrile or neoprene glovesse
Lab coate Safety glasses with

side shields

« Disposable gown over lab

coat

Weighing and Aliquoting
(Powder)

« Nitrile or neoprene glovesse
Lab coate Safety glasses with
side shieldse N95 or N100
respirator (if not in a ventilated

enclosure)

« Disposable gowne Face
shielde Use of a chemical fume
hood or powder containment
hood is strongly advised to
avoid dust and aerosol

formation.[1]

Dissolving and Solution

Handling

« Nitrile or neoprene glovese
Lab coate Safety glasses with

side shields

« Chemical splash gogglesse
Face shield (if splash hazard

exists)

Large-Scale Handling (>100g)

» Two pairs of nitrile or
neoprene glovese Disposable,
fluid-resistant gowne Chemical
splash gogglese Face shielde
N95 or N100 respirator

* Use of a ventilated enclosure

is mandatory.

Spill Cleanup

» Two pairs of nitrile or
neoprene glovese Disposable,
fluid-resistant gowne Chemical
splash gogglese Face shielde
N95 or N100 respirator

* Chemical-resistant boot

covers

Waste Disposal

« Nitrile or neoprene glovesse
Lab coate Safety glasses with

side shields

« Disposable gown

General laboratory attire, including long pants and closed-toe shoes, is mandatory when

working in any area where Epilactose is handled.[2]

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Store Epilactose in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[1]

The recommended storage temperature for the powder form is -20°C.[1]

Segregate from incompatible materials such as strong acids, alkalis, and strong
oxidizing/reducing agents.[1]

. Handling and Use:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent paper.[2]

Weighing: To prevent inhalation of dust, conduct all weighing of powdered Epilactose in a
chemical fume hood or other ventilated enclosure.[1]

Dissolving: When preparing solutions, add Epilactose powder to the solvent slowly to avoid
splashing.

General Use: Avoid contact with skin, eyes, and inhalation of dust or aerosols.[1] Do not eat,
drink, or smoke in areas where Epilactose is handled.[1][3][4] Wash hands thoroughly after
handling, even if gloves were worn.[3][5][6]

. Spill Management:

Small Spills (Powder): Carefully sweep or vacuum the spilled powder, avoiding dust
generation. Place the collected material in a labeled, sealed container for disposal.

Small Spills (Solution): Absorb the spill with an inert, non-combustible material (e.g., sand,
vermiculite). Place the contaminated material in a labeled, sealed container for disposal.

Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental
health and safety (EHS) department for guidance on cleanup.

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and
then with soap and water.[1]
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4. Disposal Plan:

o Dispose of all Epilactose waste, including empty containers and contaminated materials, as
hazardous waste.[1]

e Due to its high aquatic toxicity, do not dispose of Epilactose down the drain.[1]
» All waste must be collected in properly labeled, sealed containers.
o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Epilactose, incorporating
essential safety checkpoints at each stage.

Cleanup & Disposal

Decontaminate Glassware H Segregate Waste }——{ Dispose via EHS Doff PPE Wash Hands

fon
Don PPE Prepare Work Area Proceed to handiing . EYVSEIERCENSY

Notify Supervisor/EHS Cleanup (with proper PPE)

Spill Oceurs
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Epilactose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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